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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B1671361

Unraveling the Stereospecificity of Enterobactin
Transport: A Comparative Guide

A deep dive into how bacterial transport proteins exhibit a remarkable degree of
stereoselectivity in recognizing and internalizing the crucial iron-scavenging molecule,
enterobactin.

In the perpetual quest for survival, pathogenic bacteria have evolved sophisticated machinery
to acquire essential nutrients from their hosts. One of the most critical is iron, a metal vital for
numerous cellular processes but scarcely available. Gram-negative bacteria, such as
Escherichia coli, deploy a powerful molecule called enterobactin, the strongest siderophore
known, to chelate ferric iron (Fe3*) and transport it into the cell.[1] This process is mediated by
a series of highly specialized transport proteins. This guide compares the binding and transport
of natural enterobactin with its synthetic mirror image, enantio-enterobactin, to assess the
stereospecificity of this vital uptake system.

Natural enterobactin possesses a specific three-dimensional structure, a right-handed (A-cis)
coordination complex around the iron ion, determined by the chirality of its L-serine backbone.
[1] While it was initially believed that this specific chirality was a strict requirement for
recognition, studies have revealed a more nuanced interaction with the bacterial transport
machinery.

Comparative Binding Affinities of Transport Proteins
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The transport of ferric enterobactin (FeEnt) is a multi-step process initiated at the outer
membrane by the receptor protein FepA. The FeEnt complex then moves to the periplasmic
binding protein, FepB, and finally through an inner membrane ABC transporter complex (FepC,
FepD, FepG).[1][2] Quantitative binding assays reveal that both the outer membrane and
periplasmic proteins can recognize the "unnatural” left-handed (A-cis) ferric enantio-
enterobactin (FeEnEnt), though with slight differences in affinity.
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Table 1: Comparison of binding affinities of E. coli transport proteins for enterobactin and its

enantiomer. Data compiled from fluorescence spectroscopy and filter binding assays.

Despite the strong binding of ferric enantio-enterobactin to both FepA and FepB, it fails to

promote bacterial growth in iron-limited conditions.[4] This critical observation suggests that
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while the initial recognition and binding events are not strictly stereospecific, a subsequent step
in the transport or iron-release process is.

Visualizing the Enterobactin Transport Pathway

The journey of ferric enterobactin from the extracellular environment into the cytoplasm is a
coordinated effort involving proteins spanning the entire cell envelope. The process for the

natural enantiomer is efficient, while the path for the unnatural enantiomer is effectively a dead
end.
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Chemical Synthesis

Synthesize & Purify Synthesize & Purify

Natural Enterobactin Enantio-enterobactin

Biochemical Analysis
Purify Transport Proteins Prepare Ferric Complexes
(FepA, FepB) (FeEnt & FeEnEnt)
l In Vivo F vJnctional Analysis
Perform Binding Assays Perform Growth Promotion Assays
(e.g., Fluorescence Quenching) on Iron-Limited Media
Determine Kd Values Measure Growth Halos
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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